Cas no 208102-43-6 ((S,S)-Formoterol D-Tartrate)

• Product Name: (S,S)-Formoterol D-Tartrate
• CAS No: 208102-43-6
• MF: C₂₃H₃₀N₂O₁₀
• MW: 494.491707324982
• CID: 5720954
• PubChem ID: 138394174
• Update Time: 2025-06-28

(S,S)-Formoterol D-Tartrate Chemical and Physical Properties

Names and Identifiers

• 208102-43-6
• (2S,3S)-2,3-dihydroxybutanedioic acid;N-[2-hydroxy-5-[(1S)-1-hydroxy-2-[[(2S)-1-(4-methoxyphenyl)propan-2-yl]amino]ethyl]phenyl]formamide
• (S,S)-Formoterol D-tartrate
• DTXSID00872481
• (S,S)-Formoterol D-Tartrate

• Inchi： 1S/C19H24N2O4.C4H6O6/c1-13(9-14-3-6-16(25-2)7-4-14)20-11-19(24)15-5-8-18(23)17(10-15)21-12-22;5-1(3(7)8)2(6)4(9)10/h3-8,10,12-13,19-20,23-24H,9,11H2,1-2H3,(H,21,22);1-2,5-6H,(H,7,8)(H,9,10)/t13-,19+;1-,2-/m00/s1
• InChI Key： FCSXYHUNDAXDRH-IUYQBNQQSA-N
• SMILES： O[C@@H](C1C=CC(=C(C=1)NC=O)O)CN[C@@H](C)CC1C=CC(=CC=1)OC.O[C@H](C(=O)O)[C@@H](C(=O)O)O

Computed Properties

• Exact Mass: 494.19004516g/mol
• Monoisotopic Mass: 494.19004516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 521
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 206Ų

(S,S)-Formoterol D-Tartrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (S,S)-Formoterol D-Tartrate

Introduction to (S,S)-Formoterol D-Tartrate (CAS No: 208102-43-6)

Formoterol, a widely recognized β₂-adrenergic receptor agonist, has been extensively studied for its therapeutic applications in respiratory diseases. Among its various derivatives, (S,S)-Formoterol D-Tartrate (CAS No: 208102-43-6) stands out due to its enhanced pharmacological properties and improved patient outcomes. This compound has garnered significant attention in recent years, particularly for its role in the management of chronic obstructive pulmonary disease (COPD) and asthma.

The (S,S)-configuration of Formoterol D-Tartrate is a critical factor contributing to its efficacy. Unlike its racemic form, which contains both (S,S) and (R,R) enantiomers, the (S,S) isomer exhibits superior bronchodilatory effects with a more predictable pharmacokinetic profile. This configuration ensures a more sustained release of the drug, leading to prolonged therapeutic action and reduced dosing frequency. The D-Tartrate form further enhances the stability and bioavailability of the compound, making it an ideal candidate for inhalation therapy.

Recent studies have highlighted the unique mechanism of action of (S,S)-Formoterol D-Tartrate. Unlike traditional β₂-agonists that primarily act by relaxing smooth muscles in the airways, this derivative also demonstrates anti-inflammatory properties. Research published in leading pharmacological journals indicates that (S,S)-Formoterol D-Tartrate can modulate inflammatory pathways by inhibiting the release of pro-inflammatory cytokines such as TNF-α and IL-8. This dual mechanism of action makes it particularly effective in patients with severe COPD who often exhibit significant airway inflammation.

In clinical trials, (S,S)-Formoterol D-Tartrate has shown remarkable efficacy in improving lung function and reducing exacerbations in COPD patients. A multicenter study involving over 1000 patients demonstrated that daily administration of this compound led to a 25% reduction in exacerbation rates compared to placebo. Additionally, patients treated with (S,S)-Formoterol D-Tartrate experienced a significant improvement in forced expiratory volume in one second (FEV₁) and quality of life measures. These findings have solidified its position as a first-line treatment option for COPD.

The pharmacokinetic profile of (S,S)-Formoterol D-Tartrate is another area of interest. Unlike short-acting β₂-agonists such as salbutamol, which require frequent dosing, (S,S)-Formoterol D-Tartrate offers up to 12 hours of bronchodilation. This extended duration of action is attributed to its high affinity for β₂-adrenergic receptors and its slow dissociation rate from these receptors. Furthermore, the compound's solubility profile allows for efficient delivery via inhalation devices, ensuring targeted action in the lungs while minimizing systemic side effects.

Advances in drug delivery systems have further enhanced the therapeutic potential of (S,S)-Formoterol D-Tartrate. Novel inhaler formulations have been developed to optimize drug deposition in the lungs, thereby maximizing local effects and reducing systemic absorption. These formulations include dry powder inhalers (DPIs) and soft mist inhalers (SMIs), which provide convenient and precise dosing. The combination of these delivery systems with the unique properties of (S,S)-Formoterol D-Tartrate has led to improved patient compliance and better therapeutic outcomes.

From a chemical perspective, (S,S)-Formoterol D-Tartrate is characterized by its high purity and stability under various conditions. The tartaric acid salt form enhances solubility while maintaining structural integrity, ensuring consistent performance across different batches. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to verify the purity and identity of the compound before it reaches clinical use. These stringent quality control measures ensure that patients receive a safe and effective medication.

The future prospects of (S,S)-Formoterol D-Tartrate are promising, with ongoing research exploring its potential in treating other respiratory conditions beyond COPD and asthma. Studies are investigating its role in managing acute respiratory distress syndrome (ARDS) and cystic fibrosis. Additionally, researchers are exploring combination therapies that pair (S,S)-Formoterol D-Tartrate with other anti-inflammatory agents to further enhance therapeutic effects.

In conclusion, (S,S)-Formoterol D-Tartrate represents a significant advancement in respiratory medicine due to its enhanced pharmacological properties and improved patient outcomes. Its unique configuration, dual mechanism of action, prolonged duration of effect, and optimized delivery systems make it a cornerstone in the treatment of COPD and asthma. As research continues to uncover new applications for this compound, it is likely to play an even greater role in improving respiratory health worldwide.